Cas no 40230-97-5 (N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline)

• Product Name: N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline
• CAS No: 40230-97-5
• MF: C₁₃H₁₉NSi
• MW: 217.382164239883
• CID: 326703
• PubChem ID: 24881415
• Update Time: 2025-06-08

N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline
• Benzenamine,N,N-dimethyl-4-[2-(trimethylsilyl)ethynyl]-
• 2-(4-(N,N-dimethylamino)phenyl)trimethylsilylethyne
• 2-(4-N,N-dimethylaminophenyl)trimethylsilylethyne
• 592838_ALDRICH
• AK101945
• CTK8B9438
• dimethyl-(4-trimethylsilanylethynyl-phenyl)-amine
• KB-258433
• N,N-dimethyl(4-trimethylsilylethynylphenyl)amine
• N,N-Dimethyl-4-[(trimethylsilyl)ethynyl]aniline
• N,N-dimethyl-4-[(trimethylsilyl)ethynyl]benzeneamine
• N,N-dimethyl-4-(2-trimethylsilylethynyl)aniline
• DTXSID20455437
• N N-DIMETHYL-4-[(TRIMETHYLSILYL)ETHYNYL&
• Benzenamine, N,N-dimethyl-4-[(trimethylsilyl)ethynyl]-
• N,N-Dimethyl-4-[(trimethylsilyl)ethynyl]aniline, 97%
• MFCD05664295
• 40230-97-5

• MDL： MFCD05664295
• Inchi： 1S/C13H19NSi/c1-14(2)13-8-6-12(7-9-13)10-11-15(3,4)5/h6-9H,1-5H3
• InChI Key： CTEFXFPTVUQSHR-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)N(C)C)(C)(C)C

Computed Properties

• Exact Mass: 217.12877
• Monoisotopic Mass: 217.128676145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: 86-90 °C (lit.)
• Boiling Point: 274.7±32.0 °C at 760 mmHg
• Flash Point: 119.9±25.1 °C
• PSA: 3.24
• LogP: 2.98150
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline

Professional Introduction to N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline (CAS No. 40230-97-5)

N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline, a compound with the CAS number 40230-97-5, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a trimethylsilyl ethynyl group and a dimethylamino substituent, exhibits remarkable properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural motif of N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline consists of an aniline core modified with a trimethylsilyl ethynyl moiety at the para position. This configuration imparts distinct electronic and steric properties to the molecule, making it particularly useful in cross-coupling reactions such as Sonogashira coupling, which is widely employed in the construction of complex organic frameworks. The presence of the dimethylamino group further enhances its reactivity, enabling its use in a variety of synthetic transformations that are critical for drug discovery and material development.

In recent years, N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its unique structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that interact with specific biological targets, thereby modulating cellular processes. The compound's ability to undergo selective functionalization has made it a cornerstone in the development of next-generation pharmaceuticals.

The role of N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline in materials science is equally noteworthy. Its incorporation into polymer matrices has been shown to enhance material properties such as conductivity and luminescence. These attributes are particularly relevant in the development of organic electronics, where efficient charge transport and optical characteristics are essential. Furthermore, the compound's stability under various environmental conditions has made it a preferred choice for applications in optoelectronic devices and sensors.

Advances in synthetic methodologies have further expanded the utility of N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline. Recent innovations in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments have not only facilitated academic research but also paved the way for industrial applications. The compound's versatility in synthetic chemistry continues to drive innovation across multiple disciplines.

The intersection of pharmaceuticals and materials science has also highlighted the importance of N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline as a bridging molecule. Its ability to connect different functional groups while maintaining structural integrity has been exploited in the design of hybrid materials that exhibit combined properties from both organic and inorganic components. Such hybrid systems are increasingly relevant in fields like nanotechnology and biomedicine.

In conclusion, N,N-Dimethyl-4-((trimethylsilyl)ethynyl)aniline (CAS No. 40230-97-5) is a multifaceted compound with significant implications in both pharmaceutical chemistry and materials science. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool for researchers aiming to develop innovative solutions across various scientific domains. As our understanding of its properties continues to evolve, so too will its applications, reinforcing its position as a cornerstone molecule in modern chemical research.